2-[(4-chlorophenyl)sulfonyl]-3-(dimethylamino)acrylaldehyde O-(2,6-dichlorobenzyl)oxime

• IUPAC Name: (E,3E)-2-(4-chlorophenyl)sulfonyl-3-[(2,6-dichlorophenyl)methoxyimino]-N,N-dimethylprop-1-en-1-amine
• InChI: InChI=1S/C18H17Cl3N2O3S/c1-23(2)11-15(27(24,25)14-8-6-13(19)7-9-14)10-22-26-12-16-17(20)4-3-5-18(16)21/h3-11H,12H2,1-2H3/b15-11+,22-10+
• InChI Key: KVNRFIPNOSZIIP-WGHUKIIISA-N
• Canonical SMILES: CN(C)C=C(C=NOCC1=C(C=CC=C1Cl)Cl)S(=O)(=O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: CN(C)/C=C(\C=N\OCC1=C(C=CC=C1Cl)Cl)/S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C18H17Cl3N2O3S
• Molecular Weight: 447.8 g/mol

Description

2-[(4-chlorophenyl)sulfonyl]-3-(dimethylamino)acrylaldehyde O-(2,6-dichlorobenzyl)oxime is a useful research compound. Its molecular formula is C18H17Cl3N2O3S and its molecular weight is 447.76. The purity is usually 95%.
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Scientific Research Applications

Novel Reactions and Molecular Structures

• Novel Reactions : The compound reacts with N-sulfonylamines to produce 1,2,5-thiadiazoles, 1,2,3-oxathiazoles, and acrylamidines. This reaction highlights its utility in synthesizing diverse chemical structures (Tornus, Schaumann, & Adiwidjaja, 1996).
• Structural Studies : Structural and mechanistic studies of orthoplatination of aryl oximes, including those similar to the queried compound, provide insights into their chemical behavior and properties (Ryabov et al., 2002).

Spectroscopic Characterization and Photophysics

• Spectroscopic Analysis : Detailed spectroscopic characterization, including FT-IR, NMR, and UV–Vis absorption, of related compounds helps understand their electronic structure and potential applications (Wazzan, Al-Qurashi, & Faidallah, 2016).
• Photophysical Study : Research on probes like acrylodan, which share structural similarities with the compound , provides insights into their photophysical behavior in different solvents, relevant for various applications (Moreno Cerezo et al., 2001).

Chemical Reactivity and Synthesis

• Reactivity with Nucleophiles : The compound's reactivity towards sulfur- and oxygen-containing nucleophiles under different conditions highlights its potential for diverse chemical syntheses (Pouzet et al., 1998).
• Synthetic Applications : Studies on related oximes' synthesis and cyclization reactions can guide the synthesis of complex molecules and intermediates for various chemical applications (Nakamura, Zhang, & Terada, 2010).

Potential Biological Activities

• Antimicrobial Activity : Research on derivatives of the compound shows significant antimicrobial activity, suggesting potential applications in pharmaceuticals and biotechnology (Ghorab et al., 2017).